3-methyl-N-[2-(4-methylpiperidin-1-yl)phenyl]-4-nitrobenzamide

• IUPAC Name: 3-methyl-N-[2-(4-methylpiperidin-1-yl)phenyl]-4-nitrobenzamide
• InChI: InChI=1S/C20H23N3O3/c1-14-9-11-22(12-10-14)19-6-4-3-5-17(19)21-20(24)16-7-8-18(23(25)26)15(2)13-16/h3-8,13-14H,9-12H2,1-2H3,(H,21,24)
• InChI Key: QRLZKBPYNBLQEA-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=CC=CC=C2NC(=O)C3=CC(=C(C=C3)[N+](=O)[O-])C
• Molecular Formula: C20H23N3O3
• Molecular Weight: 353.4 g/mol

Description

3-methyl-N-[2-(4-methylpiperidin-1-yl)phenyl]-4-nitrobenzamide is a complex organic compound that features a piperidine ring, a nitrobenzamide group, and a methyl substitution

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-methyl-N-[2-(4-methylpiperidin-1-yl)phenyl]-4-nitrobenzamide typically involves multi-step organic reactions. One common approach is to start with the nitration of a suitable benzene derivative to introduce the nitro group. This is followed by the formation of the amide bond through a coupling reaction with an appropriate amine, such as 4-methylpiperidine. The reaction conditions often involve the use of catalysts and solvents to facilitate the reactions and improve yields .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial to achieve high purity and yield in industrial settings .

Chemical Reactions Analysis

Types of Reactions

3-methyl-N-[2-(4-methylpiperidin-1-yl)phenyl]-4-nitrobenzamide can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amine under specific conditions.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The aromatic ring can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst can be used.

Substitution: Reagents like halogens, nitrating agents, or sulfonating agents can be employed under controlled conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, reduction of the nitro group can yield an amine derivative, while substitution reactions can introduce various functional groups onto the aromatic ring .

Scientific Research Applications

3-methyl-N-[2-(4-methylpiperidin-1-yl)phenyl]-4-nitrobenzamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 3-methyl-N-[2-(4-methylpiperidin-1-yl)phenyl]-4-nitrobenzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

N-(4-Methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)-4-((4-methylpiperazin-1-yl)methyl)benzamide: Shares structural similarities but differs in the functional groups attached to the aromatic ring.

Piperidine Derivatives: A broad class of compounds with a piperidine ring, used in various pharmaceutical applications.

Uniqueness

3-methyl-N-[2-(4-methylpiperidin-1-yl)phenyl]-4-nitrobenzamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its structure allows for targeted interactions with specific molecular targets, making it valuable for research and development in multiple fields .